Cas no 465514-23-2 (METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE)

• Product Name: METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE
• CAS No: 465514-23-2
• MF: C₁₀H₇NO₄S
• MW: 237.231881380081
• CID: 842332
• PubChem ID: 2777562
• Update Time: 2025-06-10

METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE
• methyl 3-(2,5-dioxopyrrol-1-yl)thiophene-2-carboxylate
• HMS1435M07
• 465514-23-2
• Z362832796
• Maybridge3_001679
• Methyl3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)thiophene-2-carboxylate
• CCG-45302
• SR-01000635079-1
• BBL028213
• CS-0224918
• MFCD00112920
• STL251158
• DB-051387
• 3-(2,5-dioxo-1-pyrrolyl)-2-thiophenecarboxylic acid methyl ester
• EN300-121810
• AKOS005202617
• G31380
• IDI1_013066
• DTXSID70380563

• Inchi： 1S/C10H7NO4S/c1-15-10(14)9-6(4-5-16-9)11-7(12)2-3-8(11)13/h2-5H,1H3
• InChI Key： HPNPTFJOBHCYCJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 237.01000
• Monoisotopic Mass: 237.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 130 °C
• Boiling Point: 399.7±27.0 °C at 760 mmHg
• Flash Point: 195.5±23.7 °C
• PSA: 91.92000
• LogP: 1.02910
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE

Research Briefing on METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE (CAS: 465514-23-2) in Chemical Biology and Pharmaceutical Applications

METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE (CAS: 465514-23-2) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, featuring a thiophene core functionalized with a maleimide moiety and a carboxylate ester, exhibits unique reactivity and biological activity, making it a promising candidate for drug discovery and development.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential as a building block for more complex molecules. The maleimide group is particularly noteworthy, as it is known for its ability to undergo Michael additions with thiol groups, a property that is extensively utilized in bioconjugation chemistry. This reactivity makes METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE a valuable tool for the development of targeted drug delivery systems and protein labeling strategies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of this compound as a precursor for the synthesis of novel kinase inhibitors. The thiophene scaffold was modified to introduce various pharmacophores, resulting in a library of compounds with enhanced selectivity and potency against specific kinase targets. Preliminary results indicated that derivatives of METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE exhibited promising activity in vitro, with IC50 values in the low micromolar range for certain kinases implicated in cancer progression.

Another area of interest is the compound's potential in photodynamic therapy (PDT). A 2022 study in ACS Chemical Biology demonstrated that METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE could be functionalized with photosensitizing groups, enabling its use as a photosensitizer in PDT. The compound's ability to generate reactive oxygen species (ROS) upon light irradiation was evaluated, showing significant cytotoxicity against cancer cell lines while sparing normal cells, highlighting its therapeutic potential.

Furthermore, the compound's utility in chemical biology has been explored in the context of activity-based protein profiling (ABPP). A recent publication in Angewandte Chemie detailed the development of a probe based on METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE, which was used to identify and characterize active enzymes in complex biological samples. This approach provides valuable insights into enzyme function and dynamics, paving the way for the discovery of new drug targets.

In conclusion, METHYL 3-(2,5-DIOXO-2,5-DIHYDRO-1H-PYRROL-1-YL)THIOPHENE-2-CARBOXYLATE (CAS: 465514-23-2) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable tool for drug discovery, targeted therapy, and chemical biology applications. Ongoing research continues to uncover new possibilities for this compound, underscoring its potential to contribute to advancements in medicine and biotechnology.